Cas no 186498-27-1 ((4-Isobutyrylphenyl)boronic acid)
186498-27-1 structure
Product Name:(4-Isobutyrylphenyl)boronic acid
CAS No:186498-27-1
MF:C10H13BO3
MW:192.019423246384
MDL:MFCD12022352
CID:828368
PubChem ID:21186215
Update Time:2025-04-19
(4-Isobutyrylphenyl)boronic acid Chemical and Physical Properties
Names and Identifiers
-
- (4-Isobutyrylphenyl)boronic acid
- 4-Isobutyrylphenylboronic acid
- [4-(2-methylpropanoyl)phenyl]boronic acid
- AKOS006343335
- MFCD12022352
- DB-367858
- SCHEMBL7363669
- 4-(2-methylpropanoyl)phenylboronic acid
- DTXSID10611202
- CS-0174827
- (4-Isobutyrylphenyl)boronicacid
- BS-25052
- F87641
- 186498-27-1
-
- MDL: MFCD12022352
- Inchi: 1S/C10H13BO3/c1-7(2)10(12)8-3-5-9(6-4-8)11(13)14/h3-7,13-14H,1-2H3
- InChI Key: CFUNNCDOCRSHJT-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC(B(O)O)=CC=1)C(C)C
Computed Properties
- Exact Mass: 192.09600
- Monoisotopic Mass: 192.0957744g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 57.5Ų
Experimental Properties
- PSA: 57.53000
- LogP: 0.20510
(4-Isobutyrylphenyl)boronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019116288-1g |
(4-Isobutyrylphenyl)boronic acid |
186498-27-1 | 95% | 1g |
$483.84 | 2023-09-02 | |
| Fluorochem | 228681-250mg |
4-Isobutyrylphenyl)boronic acid |
186498-27-1 | 95% | 250mg |
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| Fluorochem | 228681-1g |
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186498-27-1 | 95% | 1g |
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| Apollo Scientific | OR360548-1g |
4-Isobutyrylphenylboronic acid |
186498-27-1 | 97% | 1g |
£156.00 | 2025-02-19 | |
| Apollo Scientific | OR360548-5g |
4-Isobutyrylphenylboronic acid |
186498-27-1 | 97% | 5g |
£468.00 | 2025-02-19 | |
| Matrix Scientific | 095708-250mg |
(4-Isobutyrylphenyl)boronic acid, 95+% |
186498-27-1 | 95+% | 250mg |
$530.00 | 2023-09-10 | |
| Matrix Scientific | 095708-1g |
(4-Isobutyrylphenyl)boronic acid, 95+% |
186498-27-1 | 95+% | 1g |
$1176.00 | 2023-09-10 | |
| abcr | AB271439-250 mg |
4-Isobutyrylphenylboronic acid, 95%; . |
186498-27-1 | 95% | 250mg |
€153.40 | 2023-04-26 | |
| abcr | AB271439-1 g |
4-Isobutyrylphenylboronic acid, 95%; . |
186498-27-1 | 95% | 1g |
€287.50 | 2023-04-26 | |
| TRC | I781043-25mg |
4-Isobutyrylphenylboronic acid |
186498-27-1 | 25mg |
$115.00 | 2023-05-18 |
(4-Isobutyrylphenyl)boronic acid Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:186498-27-1)(4-Isobutyrylphenyl)boronic acid
Order Number:A854219
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:49
Price ($):442.0
Email:sales@amadischem.com
(4-Isobutyrylphenyl)boronic acid Related Literature
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:186498-27-1)(4-Isobutyrylphenyl)boronic acid
Purity:99%
Quantity:5g
Price ($):442.0